Cas no 1024448-98-3 (Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate)
1024448-98-3 structure
Product Name:Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate
CAS No:1024448-98-3
MF:C13H9F3O2S
MW:286.269572973251
CID:2118740
Update Time:2023-08-03
Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 5-[3-(trifluoromethyl)phenyl]-2-Thiophenecarboxylic acid methyl ester
- 5-[3-(trifluoromethyl)phenyl]-2-Thiophenecarboxylic acid methyl
- 2-Thiophenecarboxylic acid, 5-[3-(trifluoromethyl)phenyl]-, methyl ester
- Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate
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- Inchi: 1S/C13H9F3O2S/c1-18-12(17)11-6-5-10(19-11)8-3-2-4-9(7-8)13(14,15)16/h2-7H,1H3
- InChI Key: VPQSZRKKAVXTIS-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OC)=CC=C1C1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 332
- Topological Polar Surface Area: 54.5
Methyl 5-(3-(trifluoromethyl)phenyl)thiophene-2-carboxylate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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